Cas no 1806058-01-4 (2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride)
2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride is a fluorinated benzyl chloride derivative characterized by its high reactivity due to the presence of electron-withdrawing trifluoromethyl and fluorine substituents. These functional groups enhance its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability under various reaction conditions, combined with its ability to undergo nucleophilic substitution, makes it valuable for introducing fluorinated benzyl moieties into target molecules. Its well-defined structure and purity ensure consistent performance in synthetic applications, while its halogenated nature contributes to improved lipophilicity and metabolic stability in derived compounds.
1806058-01-4 structure
Product Name:2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride
CAS No:1806058-01-4
MF:C9H4ClF7
MW:280.569886207581
CID:4791929
Update Time:2025-10-17
2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride
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- Inchi： 1S/C9H4ClF7/c10-3-4-1-7(11)6(9(15,16)17)2-5(4)8(12,13)14/h1-2H,3H2
- InChI Key： SANJMOCHYXGBLF-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 259
- XLogP3: 4.2
- Topological Polar Surface Area: 0
2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010597-1g |
2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride |
1806058-01-4 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
2,4-Bis(trifluoromethyl)-5-fluorobenzyl chloride Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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